Cas no 2171668-32-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid
• CAS No: 2171668-32-7
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 6108025
• PubChem ID: 165510248
• Update Time: 2025-10-31

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid
• 2171668-32-7
• EN300-1547129
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido]-3-methylbutanoic acid

• Inchi： 1S/C27H29N3O5/c1-17(13-25(31)32)15-29-26(33)24(14-18-7-6-12-28-18)30-27(34)35-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-12,17,23-24,28H,13-16H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： HJDQMCVAILQFLO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CC(=O)O)=O)CC1=CC=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid

Research Briefing on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid (CAS: 2171668-32-7)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid (CAS: 2171668-32-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of this compound as a key intermediate in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) where the fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a protective moiety. The presence of the pyrrole ring and the branched aliphatic chain in its structure contributes to its distinctive physicochemical properties, making it a valuable building block for the development of novel peptide-based therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound through a multi-step process involving Fmoc protection of the amino group, followed by coupling with 3-(1H-pyrrol-2-yl)propanoic acid derivatives. The researchers reported an overall yield of 78% with high purity (>98%), as confirmed by HPLC and mass spectrometry analysis. This synthetic route has been optimized for scalability, making it suitable for industrial applications.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects against several cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve interference with protein-protein interactions critical for cancer cell survival. However, further investigation is needed to fully elucidate the structure-activity relationship and optimize the compound's pharmacological properties.

From a drug development perspective, the compound's structural features make it particularly interesting for the design of targeted therapies. The pyrrole moiety provides potential for π-π stacking interactions with biological targets, while the branched aliphatic chain may contribute to improved membrane permeability. Several research groups are currently exploring its incorporation into peptide-drug conjugates for enhanced tumor targeting.

Recent advancements in analytical techniques have enabled more detailed characterization of this compound. Nuclear magnetic resonance (NMR) studies have provided insights into its conformational flexibility in solution, while X-ray crystallography has revealed its solid-state packing arrangement. These structural insights are proving valuable for rational drug design efforts.

Looking forward, the compound's potential extends beyond oncology applications. Early-stage research suggests possible utility in neurodegenerative disorders, where its ability to modulate protein aggregation is being investigated. Additionally, its use as a specialized building block in the synthesis of peptidomimetics continues to expand, with applications in various therapeutic areas including infectious diseases and metabolic disorders.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido-3-methylbutanoic acid represents a versatile and promising compound in medicinal chemistry research. Its dual role as both a synthetic intermediate and a potential therapeutic scaffold underscores its importance in current drug discovery efforts. Continued research into its biological activities and optimization of its properties will likely yield significant advancements in multiple therapeutic areas.